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Compound of Interest

Compound Name:
4,6-dimethyl-1H-indole-2-

carbaldehyde

CAS No.: 1258520-62-5

Cat. No.: B1492891

Get Quote

Executive Summary: The "Bottom Line" for Drug
Design
In the structural optimization of indole-based therapeutics, the choice between 4,6-

dimethylindole-2-carbaldehyde (4,6-DMI) and 5-methoxyindole-2-carbaldehyde (5-MOI) is

rarely a trivial swap of substituents. It represents a fundamental shift in the electronic

landscape of the pharmacophore.

Select 5-Methoxyindole-2-carbaldehyde when your design requires a highly electron-rich

indole scaffold capable of participating in strong

-stacking or charge-transfer interactions, or when the C-2 aldehyde needs to be "tempered"
(less electrophilic) to avoid off-target covalent binding.

Select 4,6-Dimethylindole-2-carbaldehyde when you require enhanced lipophilicity (LogP

adjustment) and a more reactive carbonyl center for rapid derivatization (e.g., Schiff base

formation, reductive amination) without introducing the metabolic liability of a methoxy ether.
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Electronic Structure Analysis: The Mechanistic
Divergence
The reactivity difference between these two substrates is governed by the competition between

Inductive Effects (+I) and Resonance Effects (+M).

5-Methoxyindole-2-carbaldehyde (5-MOI)[1]
Dominant Effect: Strong Resonance Donation (+M).

Mechanism: The lone pair on the 5-methoxy oxygen donates electron density into the

benzene ring, which communicates directly with the pyrrole ring.

Impact on C-2 Aldehyde: Through vinylogous resonance, the electron density is pushed

toward the C-2 carbonyl. This increases the single-bond character of the carbonyl (C=O

C

-O

), stabilizing the ground state and reducing the electrophilicity of the aldehyde carbon.

Impact on Indole Nucleophilicity: The C-3 position becomes exceptionally nucleophilic,

making this substrate prone to side reactions (e.g., oxidative coupling) during harsh

conditions.

4,6-Dimethylindole-2-carbaldehyde (4,6-DMI)[2]
Dominant Effect: Inductive (+I) and Hyperconjugation.[1]

Mechanism: The methyl groups at C-4 and C-6 donate electron density primarily through

-bond induction and hyperconjugation.

Impact on C-2 Aldehyde: This donation is significantly weaker than the mesomeric effect of

the methoxy group. Consequently, the C-2 carbonyl retains more of its double-bond

character and higher electrophilicity.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.quora.com/Why-is-an-OCH3-group-more-electron-donating-than-a-CH3-group
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1492891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Steric Considerations: The C-4 methyl group exerts a "buttressing effect" on the C-3 proton

but does not sterically hinder the C-2 aldehyde significantly.

Visualization: Electronic Resonance Flow
The following diagram illustrates the resonance stabilization in 5-MOI that dampens carbonyl

reactivity compared to 4,6-DMI.

5-Methoxy Indole (Lower Carbonyl Reactivity)

4,6-Dimethyl Indole (Higher Carbonyl Reactivity)

5-Methoxy Group
(Lone Pair Donor)

Indole Ring System
(Conjugated u03c0-System)

Strong +M Effect
(Resonance) C-2 Carbonyl Carbon

(Electrophilic Center)

Electron Push
(Stabilizes Carbonyl)

C-2 Carbonyl Carbon
(High Electrophilicity)

Minimal Stabilization

4,6-Dimethyl Groups
(Weak Inductive Donor)

Weak +I Effect

Click to download full resolution via product page

Caption: Comparative electronic flow. The strong +M effect in 5-MOI stabilizes the carbonyl,

reducing its susceptibility to nucleophilic attack compared to 4,6-DMI.

Reactivity Matrix: Experimental Expectations
The following table summarizes the expected performance of each aldehyde in standard

medicinal chemistry transformations.
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Reaction Type
4,6-Dimethylindole-
2-CHO

5-Methoxyindole-2-
CHO

Mechanistic
Rationale

Schiff Base Formation

(with primary amines)

Faster (

)
Slower

The 4,6-DMI carbonyl

is more electrophilic

(less stabilized).

Knoevenagel

Condensation (with

malononitrile)

High Yield (>90%) Good Yield (80-85%)

5-MOI requires slightly

longer reaction times

or stronger catalysis

due to reduced

carbonyl polarization.

C-3 Electrophilic

Substitution (e.g.,

Bromination)

Moderate Reactivity High Reactivity

The 5-OMe group

strongly activates the

ring, overcoming the

deactivating effect of

the C-2 aldehyde.

Oxidation Sensitivity Low High

The electron-rich 5-

MOI ring is prone to

oxidative

polymerization (e.g.,

melanin-like

formation) upon air

exposure.

Solubility (Organic

Solvents)
Excellent (Lipophilic) Moderate (Polar)

Methyl groups

increase lipophilicity;

Methoxy introduces

polarity and H-bond

accepting capability.

Experimental Protocols
Protocol A: Comparative Schiff Base Formation
Objective: To demonstrate the kinetic difference in condensation reactivity.

Reagents:
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Substrate: 1.0 mmol of Indole-2-carbaldehyde (4,6-DMI or 5-MOI)

Nucleophile: 1.0 mmol p-Toluidine (Standard amine)

Solvent: Ethanol (5 mL)

Catalyst: Glacial Acetic Acid (2 drops)

Methodology:

Dissolution: Dissolve the indole aldehyde in absolute ethanol at room temperature. Note that

4,6-DMI will dissolve faster than 5-MOI.

Addition: Add p-toluidine followed by catalytic acetic acid.

Reflux: Heat the mixture to reflux (78°C).

Monitoring: Monitor via TLC (Mobile Phase: 30% EtOAc/Hexane).

Observation:4,6-DMI typically reaches completion within 1-2 hours.

Observation:5-MOI often requires 3-4 hours to consume the starting material completely

due to the stabilized carbonyl.

Isolation: Cool to 0°C. Filter the precipitated imine. Wash with cold ethanol.

Protocol B: C-3 Bromination (Electrophilic Substitution)
Objective: To verify ring activation levels.

Reagents:

Substrate: 1.0 mmol Indole-2-carbaldehyde

Reagent: N-Bromosuccinimide (NBS, 1.05 mmol)

Solvent: DMF (Dimethylformamide)[2]

Methodology:
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Dissolve substrate in DMF at 0°C.

Add NBS portion-wise over 15 minutes.

Critical Step: Monitor the color change.[3]

5-MOI: Reaction is rapid (<30 mins). Solution may darken significantly due to oxidation

side-products if temperature is not controlled.

4,6-DMI: Reaction is slower (1-2 hours). The C-4 methyl group provides slight steric

resistance to the adjacent C-3 position, though electronic activation is sufficient for

reaction.

Physicochemical Data Summary
Property

4,6-Dimethylindole-2-
carbaldehyde

5-Methoxyindole-2-
carbaldehyde

Molecular Weight 173.21 g/mol 175.18 g/mol

Melting Point 198–199°C [1] 185–187°C [2]

IR Carbonyl Stretch (

)

~1680 cm

~1665 cm

(Shifted lower due to

resonance)

H NMR (CHO proton) ~9.80 ppm
~9.65 ppm (Shielded by +M

effect)

LogP (Predicted) ~2.8 (More Lipophilic) ~1.9 (More Polar)

Visualizing the Synthesis Workflow
The following diagram outlines the divergent synthetic utility of these intermediates.
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Caption: Strategic selection guide. Choose 4,6-DMI for carbonyl-focused derivatization and 5-

MOI for ring-focused functionalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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